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Compound of Interest

Compound Name: SAHM1 TFA

cat. No.: 82360431

This document provides essential safety and logistical information for the proper disposal of
SAHML1 TFA, a hydrocarbon-stapled alpha-helical peptide that acts as a Notch pathway
inhibitor.[1][2] The disposal protocol is primarily dictated by the trifluoroacetic acid (TFA) salt, a
corrosive and environmentally harmful chemical.[3][4] Adherence to these procedures is critical
for ensuring personnel safety and regulatory compliance.

Waste Classification and Handling

SAHM1 TFA waste should be treated as hazardous chemical waste due to the presence of
trifluoroacetic acid.[3][5] This requires segregation from general laboratory trash and other
waste streams. Under no circumstances should SAHM1 TFA or its containers be disposed of
down the drain.[3][5][6]

Personal Protective Equipment (PPE)

When handling SAHM1 TFA for disposal, appropriate personal protective equipment must be
worn. This includes, but is not limited to:

o Safety goggles with side shields or a face shield
o Chemical-resistant gloves (check manufacturer's recommendations for TFA compatibility)

e Alab coat

Disposal Protocol Summary
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The following table summarizes the key logistical parameters for the disposal of SAHM1 TFA

waste.

Parameter Guideline Source
Sturdy, compatible glass or

Waste Container Type polyethylene container with a 41071
tight-fitting cap.
Label container with
"Hazardous Waste," the full
chemical name ("SAHM1

Waste Labeling Trifluoroacetate” or [4107]

"Trifluoroacetic Acid Waste"),
and appropriate hazard

symbols.

Segregate from incompatible
) materials such as bases,
Waste Segregation o ) [518]
oxidizers, reducing agents,

and metals.[5][8]

Store in a designated, well-
) ventilated satellite
Storage Location ) [4107]
accumulation area, away from

general lab traffic.[4][7]

Arrange for pickup through
your institution's Environmental
_ Health and Safety (EHS)
Disposal Request . [51[7]
department once the container
is nearly full (e.g., 80%

capacity).[5][7]

Experimental Workflow: Disposal of SAHM1 TFA

The following diagram outlines the step-by-step procedure for the safe disposal of SAHM1 TFA
waste.
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Figure 1. SAHM1 TFA Disposal Workflow

Click to download full resolution via product page

Figure 1. SAHM1 TFA Disposal Workflow
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Spill and Emergency Procedures

In the event of a spill, the primary hazard is from the trifluoroacetic acid component.

For small spills (less than 50 mL):

Alert personnel in the immediate area.

Ensure proper ventilation.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or sand.

[7]

Collect the absorbent material into a designated hazardous waste container.

Clean the spill area thoroughly.

For large spills (greater than 50 mL):

Evacuate the laboratory immediately.[7]

Alert others in the vicinity and activate the fire alarm if necessary.[7]

Close the laboratory doors and post a warning sign.[7]

Contact your institution's EHS and emergency services for assistance.[5][7]
In case of personnel exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[5]

¢ Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open. Seek immediate medical attention.[5]

« Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7]
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Always report any spills or exposures to your supervisor and EHS department in accordance
with your institution's policies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b2360431?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2360431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

